Cas no 217096-29-2 (6-Methyl-2-(methylthio)pyridin-3-amine)

• Product Name: 6-Methyl-2-(methylthio)pyridin-3-amine
• CAS No: 217096-29-2
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 238792
• PubChem ID: 22272868
• Update Time: 2025-05-27

6-Methyl-2-(methylthio)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(methylthio)pyridin-3-amine
• 3-Amino-6-methyl-2-(methylthio)pyridine
• 3-Pyridinamine, 6-methyl-2-(methylthio)-
• 6-methyl-2-methylsulfanylpyridin-3-amine
• 3-Pyridinamine,6-methyl-2-(methylthio)
• FT-0750770
• AKOS006317436
• DTXSID10624150
• ICACQCKFNKSOMA-UHFFFAOYSA-N
• 217096-29-2
• 3-amino-6-methyl-2-methylthiopyridine
• 6-Methyl-2-(methylsulfanyl)pyridin-3-amine
• SCHEMBL4984616
• SB54760
• DB-066608

• Inchi： 1S/C7H10N2S/c1-5-3-4-6(8)7(9-5)10-2/h3-4H,8H2,1-2H3
• InChI Key： ICACQCKFNKSOMA-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(C)=N1)N

Computed Properties

• Exact Mass: 154.05600
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.21000
• LogP: 2.27530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-Methyl-2-(methylthio)pyridin-3-amine

Comprehensive Overview of 6-Methyl-2-(methylthio)pyridin-3-amine (CAS No. 217096-29-2): Properties, Applications, and Industry Insights

6-Methyl-2-(methylthio)pyridin-3-amine (CAS No. 217096-29-2) is a specialized heterocyclic compound with a pyridine core, widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. The compound’s methylthio and amine functional groups contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly focusing on this compound due to its potential in drug discovery and catalysis, aligning with the growing demand for sustainable chemical processes.

In recent years, the interest in 6-Methyl-2-(methylthio)pyridin-3-amine has surged, particularly in the context of green chemistry and bioactive molecule synthesis. A common query among professionals is: "What are the key synthetic routes for 6-Methyl-2-(methylthio)pyridin-3-amine?" The compound is typically synthesized via nucleophilic substitution or cross-coupling reactions, with optimization focusing on yield and purity. Its solubility in organic solvents and thermal stability further enhance its utility in industrial applications.

The pharmaceutical industry has identified 6-Methyl-2-(methylthio)pyridin-3-amine as a promising scaffold for kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance, researchers are exploring its derivatives for novel therapeutic candidates. Additionally, its role in agrochemical formulations has been highlighted, particularly in developing eco-friendly pesticides. This aligns with global trends toward sustainable agriculture and reduced environmental impact.

From a commercial perspective, the demand for CAS No. 217096-29-2 is driven by its cost-effective synthesis and scalability. Suppliers often address queries like "Where to source high-purity 6-Methyl-2-(methylthio)pyridin-3-amine?" or "What are the storage conditions for this compound?" Proper handling requires anhydrous environments and protection from light to maintain stability. Analytical techniques such as HPLC and NMR are critical for quality control.

Looking ahead, advancements in computational chemistry and AI-driven drug design are expected to unlock new applications for 6-Methyl-2-(methylthio)pyridin-3-amine. Its integration into high-throughput screening platforms could accelerate the discovery of next-generation biologically active compounds. As industries prioritize R&D efficiency, this compound stands out as a key player in innovation.

In summary, 6-Methyl-2-(methylthio)pyridin-3-amine (CAS No. 217096-29-2) exemplifies the intersection of chemical versatility and industrial relevance. Its applications span life sciences to material engineering, addressing critical challenges in modern chemistry. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities.